
A-Technical-Guide-to-OVA-Peptide-(323-339)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: OVA Peptide (323-339)

Cat. No.: B13384289 Get Quote

An In-depth Technical Guide to OVA Peptide (323-339) for Immunological Research

Introduction

The chicken ovalbumin (OVA) peptide 323-339 is a paramount tool in immunology, serving as a

model antigen for studying T-cell mediated immune responses. As an immunodominant epitope

of the full ovalbumin protein, it is extensively used to investigate the mechanisms of antigen

presentation, T-cell activation, and allergic responses.[1][2][3] This guide provides a

comprehensive overview of the peptide's core properties, experimental applications, and the

underlying immunological pathways for researchers, scientists, and professionals in drug

development.

Core Properties and Characteristics

OVA (323-339) is a linear peptide epitope that acts as a major Major Histocompatibility

Complex (MHC) class II-restricted T-cell epitope.[1] It is particularly significant in studies

involving BALB/c mice, where it is responsible for 25-35% of the T-cell response to the entire

OVA protein.[2]

Table 1: Core Properties of OVA Peptide (323-339)
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Property Value

Amino Acid Sequence
H-Ile-Ser-Gln-Ala-Val-His-Ala-Ala-His-Ala-Glu-

Ile-Asn-Glu-Ala-Gly-Arg-OH[1][4]

Molecular Formula C₇₄H₁₂₀N₂₆O₂₅[3][5]

Molecular Weight 1773.91 g/mol [2][3][5]

MHC Restriction I-Aᵈ (primarily in BALB/c mice)[1][3][6]

Immunological Role CD4+ T-cell epitope, B-cell epitope[1]

Primary Applications
In vitro T-cell activation, in vivo immunization,

allergy and asthma models[1][2]

Physical Form
Commonly supplied as a lyophilized powder[1]

[7]

Solubility
Soluble in water (recommended up to 1mg/ml)

[3][5][7]

Immunological Mechanisms and Pathways

The primary function of OVA (323-339) in research is to elicit a CD4+ T-helper cell response.

This process begins with the uptake of the peptide by Antigen Presenting Cells (APCs), such

as dendritic cells or macrophages.
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MHC Class II Antigen Presentation of OVA (323-339)
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Caption: MHC Class II presentation of OVA (323-339) to a CD4+ T-cell.

The peptide is processed within the endosomal-lysosomal pathway and loaded onto MHC

class II molecules. The resulting peptide-MHC-II complex is then transported to the cell surface

for presentation to CD4+ T-helper cells. Recognition of this complex by a specific T-cell

receptor (TCR), along with co-stimulatory signals, leads to T-cell activation, proliferation, and

cytokine secretion.

Experimental Protocols and Applications

OVA (323-339) is a versatile tool used in a variety of standard immunological assays.[1]

1. In Vitro T-Cell Proliferation Assay

This assay measures the proliferation of OVA-specific T-cells in response to stimulation with

the peptide.

Objective: To quantify the antigen-specific T-cell response.

Methodology:
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Isolate splenocytes or lymph node cells from mice previously immunized with OVA (323-

339).

Plate the cells in a 96-well plate at a density of 2-5 x 10⁵ cells/well.

Add varying concentrations of OVA (323-339) peptide (e.g., 0.1, 1, 10 µg/mL) to the wells.

Incubate for 72-96 hours at 37°C, 5% CO₂.

Add a proliferation indicator such as ³H-thymidine or a colorimetric reagent (e.g., WST-1)

for the final 18-24 hours of culture.

Measure proliferation by quantifying radioisotope incorporation or absorbance.
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Workflow for In Vitro T-Cell Proliferation Assay
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Relationship of OVA Components in Immune Recognition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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